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Negundonorin A Negundonorin A
Brand Name: Vulcanchem
CAS No.: 1401618-51-6
VCID: VC0158035
InChI: InChI=1S/C29H40O5/c1-16-9-12-29(24(32)33)14-13-26(4)19(23(29)28(16,6)34)7-8-21-25(3)15-20(30)22(31)17(2)18(25)10-11-27(21,26)5/h7,15-16,21,23,30,34H,8-14H2,1-6H3,(H,32,33)/t16-,21-,23-,25+,26-,27-,28-,29+/m1/s1
SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5=C(C(=O)C(=CC45C)O)C)C)C2C1(C)O)C)C(=O)O
Molecular Formula: C29H40O5
Molecular Weight: 468.634

Negundonorin A

CAS No.: 1401618-51-6

Reference Standards

VCID: VC0158035

Molecular Formula: C29H40O5

Molecular Weight: 468.634

Negundonorin A - 1401618-51-6

CAS No. 1401618-51-6
Product Name Negundonorin A
Molecular Formula C29H40O5
Molecular Weight 468.634
IUPAC Name (1R,2R,4aS,6aS,6aS,6bR,12aS,14bS)-1,11-dihydroxy-1,2,6a,6b,9,12a-hexamethyl-10-oxo-2,3,4,5,6,6a,7,8,13,14b-decahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C29H40O5/c1-16-9-12-29(24(32)33)14-13-26(4)19(23(29)28(16,6)34)7-8-21-25(3)15-20(30)22(31)17(2)18(25)10-11-27(21,26)5/h7,15-16,21,23,30,34H,8-14H2,1-6H3,(H,32,33)/t16-,21-,23-,25+,26-,27-,28-,29+/m1/s1
Standard InChIKey HHOKYTBXHJFJOV-PSMUSXLRSA-N
SMILES CC1CCC2(CCC3(C(=CCC4C3(CCC5=C(C(=O)C(=CC45C)O)C)C)C2C1(C)O)C)C(=O)O
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PubChem Compound 131847713
Last Modified Nov 17 2021
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